Cas no 40665-72-3 (PHOSPHONIC ACID, (2-OXO-3-PHENOXYBUTYL)-, DIMETHYL ESTER)
40665-72-3 structure
Product Name:PHOSPHONIC ACID, (2-OXO-3-PHENOXYBUTYL)-, DIMETHYL ESTER
CAS No:40665-72-3
MF:C12H17O5P
MW:272.234144926071
CID:3488787
PubChem ID:14554929
Update Time:2025-04-21
PHOSPHONIC ACID, (2-OXO-3-PHENOXYBUTYL)-, DIMETHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- PHOSPHONIC ACID, (2-OXO-3-PHENOXYBUTYL)-, DIMETHYL ESTER
- 40665-72-3
- DTXSID001200798
- SCHEMBL9253952
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- Inchi: 1S/C12H17O5P/c1-10(17-11-7-5-4-6-8-11)12(13)9-18(14,15-2)16-3/h4-8,10H,9H2,1-3H3
- InChI Key: COFLVLMANLHHLS-UHFFFAOYSA-N
- SMILES: P(CC(C(C)OC1C=CC=CC=1)=O)(=O)(OC)OC
Computed Properties
- Exact Mass: 272.08136064Da
- Monoisotopic Mass: 272.08136064Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 61.8Ų
PHOSPHONIC ACID, (2-OXO-3-PHENOXYBUTYL)-, DIMETHYL ESTER Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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